molecular formula C12H14BrNO B15260278 1-(4-Bromo-2-methylphenyl)piperidin-2-one

1-(4-Bromo-2-methylphenyl)piperidin-2-one

Cat. No.: B15260278
M. Wt: 268.15 g/mol
InChI Key: SKVKKSPQUJLHQW-UHFFFAOYSA-N
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Description

1-(4-Bromo-2-methylphenyl)piperidin-2-one is a brominated piperidinone derivative characterized by a piperidine-2-one core substituted with a 4-bromo-2-methylphenyl group at the nitrogen atom.

The compound is listed in commercial catalogs (e.g., Combi-Blocks) with a purity of 97% (CAS: 1157455-49-6) and has been discontinued by suppliers like CymitQuimica . Its synthesis typically involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation, as seen in related compounds .

Properties

Molecular Formula

C12H14BrNO

Molecular Weight

268.15 g/mol

IUPAC Name

1-(4-bromo-2-methylphenyl)piperidin-2-one

InChI

InChI=1S/C12H14BrNO/c1-9-8-10(13)5-6-11(9)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3

InChI Key

SKVKKSPQUJLHQW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Br)N2CCCCC2=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromo-2-methylphenyl)piperidin-2-one typically involves the reaction of 4-bromo-2-methylbenzaldehyde with piperidine under specific conditions. One common method includes the use of a catalyst to facilitate the reaction, followed by purification steps to isolate the desired product .

Industrial Production Methods

In industrial settings, the production of 1-(4-Bromo-2-methylphenyl)piperidin-2-one may involve large-scale reactions using similar synthetic routes. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromo-2-methylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different ketones or carboxylic acids, while substitution reactions can produce a variety of substituted piperidines .

Scientific Research Applications

1-(4-Bromo-2-methylphenyl)piperidin-2-one has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-methylphenyl)piperidin-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of substituents on the phenyl ring and the nature of the heterocyclic core critically influence physicochemical properties and reactivity. Below is a comparative analysis of key analogs:

Compound CAS Number Substituents Key Features
1-(4-Bromo-2-methylphenyl)piperidin-2-one 1157455-49-6 4-Br, 2-Me on phenyl High purity (97%); commercial availability; bromine enhances electrophilicity
1-(3-Bromo-2-methylphenyl)piperidin-2-one 1231891-49-8 3-Br, 2-Me on phenyl 95% purity; meta-bromine may alter steric interactions compared to para-Br
1-(4-Nitrophenyl)piperidin-2-one 38560-30-4 4-NO₂ on phenyl Nitro group increases electron-withdrawing effects, impacting redox stability
1-(4-Iodophenyl)piperidin-2-one 385425-15-0 4-I on phenyl Iodo substituent offers potential for radio-labeling applications
1-(4-(Trifluoromethyl)phenyl)piperidin-2-one 1257664-90-6 4-CF₃ on phenyl CF₃ group enhances lipophilicity and metabolic stability; safety data available

Physicochemical Properties

  • Methyl Group : Improves lipophilicity (logP) and may reduce metabolic degradation .
  • Nitro vs. Bromine : Nitro groups lower electron density, making the compound more reactive in electrophilic substitutions compared to bromine .

Biological Activity

1-(4-Bromo-2-methylphenyl)piperidin-2-one is a compound belonging to the piperidine class, recognized for its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, drawing on various studies and findings.

Chemical Structure and Properties

  • Molecular Formula : C12H14BrN
  • Molecular Weight : 252.15 g/mol
  • Structure : The compound features a piperidinone core substituted with a brominated aromatic ring, which is critical for its biological activity.

The biological activity of 1-(4-Bromo-2-methylphenyl)piperidin-2-one is attributed to its interaction with various molecular targets:

  • Receptor Modulation : The compound may interact with neurotransmitter receptors, particularly those involved in serotonin and dopamine pathways, influencing mood and behavior.
  • Enzyme Inhibition : It has been shown to inhibit key enzymes such as Na+/K(+)-ATPase, which plays a role in cancer cell proliferation and survival .

Biological Activity Overview

The compound exhibits several biological activities, including:

  • Antimicrobial Properties : Studies indicate that it possesses significant antibacterial effects against both Gram-positive and Gram-negative bacteria, comparable to established antibiotics like linezolid .
  • Anticancer Activity : Research has demonstrated that 1-(4-Bromo-2-methylphenyl)piperidin-2-one can inhibit tumor growth by targeting cancer cell signaling pathways. For instance, it has been shown to inhibit Ras oncogene activity in cancer cells .

Comparative Biological Activity Table

Activity TypeDescriptionReference
AntibacterialEffective against resistant bacterial strains
AnticancerInhibits Na+/K(+)-ATPase and Ras activity in cancer cells
NeuroactivePotential effects on serotonin and dopamine receptors
AnalgesicSimilar compounds show pain-relieving properties

Case Studies

  • Antibacterial Efficacy : A study evaluated the efficacy of 1-(4-Bromo-2-methylphenyl)piperidin-2-one against various bacterial strains. The compound demonstrated remarkable potency against penicillin-resistant strains, highlighting its potential as an alternative treatment option .
  • Cancer Cell Studies : In vitro studies showed that the compound significantly inhibited the growth of glioma cell lines by targeting the Na+/K(+)-ATPase enzyme. This inhibition was linked to reduced tumor growth rates and enhanced apoptosis in cancer cells .

Q & A

Q. In enzyme inhibition studies, how can researchers differentiate between competitive and non-competitive mechanisms?

  • Methodological Answer :
  • Kinetic Assays : Measure enzyme velocity (Vₘₐₓ) and substrate affinity (Kₘ) at varying inhibitor concentrations. A competitive inhibitor increases Kₘ without affecting Vₘₐₓ, while a non-competitive inhibitor reduces Vₘₐₓ .
  • Docking Simulations : Use molecular docking (e.g., AutoDock Vina) to predict binding modes relative to the active site .

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